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Compound of Interest

Compound Name: (Rac)-GSK-3484862

Cat. No.: B15137358 Get Quote

Disclaimer: This document provides essential safety and logistical information for handling

(Rac)-GSK-3484862 based on general knowledge of potent research compounds. A specific

Safety Data Sheet (SDS) for (Rac)-GSK-3484862 was not publicly available at the time of this

writing. Researchers, scientists, and drug development professionals must obtain and review

the official SDS from the supplier and conduct a thorough, substance-specific risk assessment

before any handling, storage, or disposal of this compound.

(Rac)-GSK-3484862 is described as a potent and selective inhibitor of DNMT1, indicating it is a

biologically active molecule that requires careful handling to prevent exposure.[1][2][3] The

following guidelines are intended to supplement, not replace, a comprehensive safety protocol

developed by your institution's Environmental Health and Safety (EHS) department.

I. Personal Protective Equipment (PPE)
The selection of appropriate PPE is crucial for minimizing exposure to potent compounds like

(Rac)-GSK-3484862. The required level of PPE depends on the specific laboratory

procedures, the quantity of the compound being handled, and its physical form (e.g., solid

powder or solution).

Table 1: Recommended Personal Protective Equipment (PPE) for Handling (Rac)-GSK-
3484862
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Activity Recommended PPE Rationale

Weighing and Dispensing (as a

powder)

- Full-face powered air-

purifying respirator (PAPR) or

a certified respirator with

appropriate cartridges. -

Disposable, solid-front lab coat

with tight-fitting cuffs. - Double

gloving (e.g., nitrile or

neoprene). - Disposable

sleeves. - Safety glasses or

goggles (if not using a full-face

respirator).

High risk of aerosolization and

inhalation of potent powders.

Full respiratory protection is

essential.[4][5] Double-gloving

provides an extra barrier

against contamination.[6]

Solution Preparation

- Chemical fume hood or other

certified ventilated enclosure. -

Lab coat. - Safety glasses with

side shields or chemical splash

goggles. - A single pair of

chemical-resistant gloves (e.g.,

nitrile).

Reduced risk of aerosolization

compared to handling

powders, but potential for

splashes and spills remains.

Engineering controls like a

fume hood are the primary

means of protection.[4]

In Vitro / In Vivo Dosing

- Lab coat. - Safety glasses. -

Appropriate gloves for the

solvent and compound.

Focus on preventing skin and

eye contact. The specific

procedure will dictate the level

of containment needed.

General Laboratory Operations
- Lab coat. - Safety glasses. -

Gloves.

Standard laboratory practice to

protect against incidental

contact.[6]

II. Compound Information and Storage
Table 2: Chemical and Storage Information for (Rac)-GSK-3484862
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Property Value Source

Molecular Weight 365.45 g/mol [1]

Appearance Solid [3]

Solubility
Soluble in DMSO (e.g., 24

mg/mL)
[1]

Storage Temperature -20°C [2][3]

Stability ≥ 4 years at -20°C [3]

III. Handling and Disposal Plan
A systematic approach is essential for safely handling potent research compounds from receipt

to disposal.

Experimental Workflow for Safe Handling

The following diagram outlines a general workflow for handling (Rac)-GSK-3484862.
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Caption: Workflow for Safely Handling Potent Research Compounds.
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Disposal Plan

All waste generated from handling (Rac)-GSK-3484862 must be considered hazardous.

Table 3: Disposal Guidelines

Waste Type Disposal Procedure

Unused Compound

- Dispose of through a certified hazardous waste

vendor. - Ensure the container is compatible

with the chemical. - The label should clearly

identify the contents as a potent compound.

Contaminated Labware (e.g., vials, pipette tips)

- Collect in a designated, puncture-resistant,

and sealed container. - Label as "Hazardous

Waste" with the name of the compound.

Contaminated PPE (e.g., gloves, lab coat)

- Doff PPE carefully to avoid self-contamination.

- Place in a sealed bag or container labeled as

hazardous waste.

IV. Hierarchy of Controls
To minimize exposure, a hierarchy of controls should be implemented. This approach prioritizes

engineering and administrative controls over reliance on PPE alone.
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Elimination/Substitution

Engineering Controls
(e.g., Fume Hood, Glove Box) Most Effective

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment (PPE)
(e.g., Gloves, Lab Coat, Respirator)

Least Effective

Click to download full resolution via product page

Caption: Hierarchy of Controls for Minimizing Chemical Exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Handling Guidance for (Rac)-
GSK-3484862]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15137358#personal-protective-equipment-for-
handling-rac-gsk-3484862]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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